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Compound of Interest

Compound Name: ETHOXY(ETHYL)AMINE

Cat. No.: B1615095

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile and hazardous chemicals like
Ethoxy(ethyl)amine. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans to minimize risks and ensure a safe working

environment.

Chemical Safety Data

A thorough understanding of the chemical properties of Ethoxy(ethyl)amine is the first step
toward safe handling. The following table summarizes key quantitative data for this compound.
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Property Value Source
Molecular Formula C4H11NO [1]
Molecular Weight 89.14 g/mol [1]
Boiling Point 104 °C @ 760 mmHg [2]
Flash Point 20 °C (68 °F) [2]
Autoignition Temperature 265 °C (509 °F) [2]
Lower Explosion Limit 1.9 Vol % [2]
Upper Explosion Limit 11.2 Vol % [2]
Specific Gravity 0.851 [2]

Vapor Pressure

25 mbar @ 20 °C

[2]

pH

11.9 (10% ag. solution)

[2]

Hazard Identification and Personal Protective

Equipment (PPE)

Ethoxy(ethyl)amine is classified as a highly flammable liquid and vapor that causes severe

skin burns and eye damage.[1] It is also harmful if swallowed or in contact with skin.[2]

Adherence to proper PPE protocols is mandatory to prevent exposure.
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Hazard GHS Pictogram Required PPE

Flame-retardant lab coat,

Flammable Liquid & stored away from ignition

sources.

Chemical-resistant gloves

Skin Corrosion/Irritation corrosive (e.g., nitrile, neoprene), lab
coat, closed-toe shoes.

Chemical safety goggles

Serious Eye Damage corrosive )
and/or face shield.

Acute Toxicity (Oral, Dermal) | Gloves, lab coat.

Operational and Handling Protocols

Safe handling practices are critical to prevent accidents and exposure. The following workflow
outlines the necessary steps for working with Ethoxy(ethyl)amine.

Fig. 1. Safe Handling Workflow for Ethoxy(ethyl)amine.

Step-by-Step Handling Procedure:
e Preparation:

Always work in a well-ventilated area, preferably within a chemical fume hood.[2]

[¢]

Ensure that an eyewash station and safety shower are readily accessible.[2]

o

o

Wear suitable protective clothing, gloves, and eye/face protection.[2]

Keep away from sources of ignition as the substance is highly flammable.[2] Use spark-

o

proof tools and explosion-proof equipment.[2]
e Handling:
o Avoid breathing vapors, mist, or gas.[2]

o Prevent contact with skin and eyes.[2]
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o Do not ingest.[2]

o In case of a spill, absorb the spill with inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable, closed container for disposal.[2] Use a spark-proof tool to clean up

spills.[2]

o Storage:

[¢]

[e]

Keep the container tightly closed.[2]

o

[¢]

Store in a flammables-designated area.[2]

Keep away from sources of ignition.[2]

Store in a cool, dry, and well-ventilated place.[2]

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of exposure.

Exposure Route

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[2]

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.[2]

Remove to fresh air. If not breathing, give

Inhalation artificial respiration. If breathing is difficult, give
oxygen. Seek immediate medical attention.
Do not induce vomiting. Never give anything by
Ingestion mouth to an unconscious person. Rinse mouth

with water. Seek immediate medical attention.[2]
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In Case of Fire:
e Use foam, dry chemical, or carbon dioxide to extinguish the fire.[2]
o Wear a self-contained breathing apparatus (SCBA) and full protective gear.

Disposal Plan

Proper disposal of Ethoxy(ethyl)amine and contaminated materials is essential to prevent
environmental contamination and ensure safety.

o Waste Collection:

o All waste containing Ethoxy(ethyl)amine must be collected in a designated, properly
labeled, and sealed container.

o Do not mix with other waste streams unless compatibility is confirmed.
o Disposal Procedure:

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.

o Do not empty into drains.[3]

By adhering to these safety protocols and operational guidelines, researchers can significantly
mitigate the risks associated with handling Ethoxy(ethyl)amine, fostering a safer and more
productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethoxy(ethyl)amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1615095#personal-protective-equipment-for-
handling-ethoxy-ethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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